Cas no 1242884-15-6 (2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3,4-dimethoxyphenyl)acetamide)

• Product Name: 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3,4-dimethoxyphenyl)acetamide
• CAS No: 1242884-15-6
• MF: C₂₂H₁₉ClN₄O₄
• MW: 438.863663911819
• CID: 5344433
• Update Time: 2025-10-30

2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(3,4-dimethoxyphenyl)acetamide
• 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3,4-dimethoxyphenyl)acetamide
• 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(3,4-dimethoxyphenyl)acetamide
• 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C22H19ClN4O4/c1-30-19-8-7-16(11-20(19)31-2)24-21(28)13-26-9-10-27-18(22(26)29)12-17(25-27)14-3-5-15(23)6-4-14/h3-12H,13H2,1-2H3,(H,24,28)
• InChI Key： VKRNPIKOXDAMNG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C2C(N(C=CN2N=1)CC(NC1C=CC(=C(C=1)OC)OC)=O)=O

Computed Properties

• Exact Mass: 438.109
• Monoisotopic Mass: 438.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.7

Additional information on 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3,4-dimethoxyphenyl)acetamide

Comprehensive Analysis of 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3,4-dimethoxyphenyl)acetamide (CAS 1242884-15-6)

In the rapidly evolving field of medicinal chemistry, 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3,4-dimethoxyphenyl)acetamide (CAS 1242884-15-6) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, often referred to in abbreviated form for convenience, belongs to the pyrazolo[1,5-a]pyrazine class, a scaffold known for its versatility in drug discovery. Researchers and pharmaceutical developers are increasingly exploring its mechanisms of action, particularly in the context of kinase inhibition and signal transduction modulation, which are hot topics in current biomedical research.

The molecular structure of CAS 1242884-15-6 incorporates a 4-chlorophenyl group and a 3,4-dimethoxyphenyl moiety, which are critical for its bioactivity. These functional groups enhance the compound's binding affinity to specific biological targets, making it a promising candidate for further development. Recent studies have highlighted its potential in addressing inflammatory pathways and metabolic disorders, areas that are highly searched in academic and industrial databases. The compound's acetamide linkage further contributes to its stability and bioavailability, key factors in drug design.

From a synthetic chemistry perspective, the preparation of 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3,4-dimethoxyphenyl)acetamide involves multi-step organic transformations, including cyclization and amidation reactions. These processes are optimized to achieve high yields and purity, which are essential for preclinical and clinical evaluations. The compound's CAS number 1242884-15-6 serves as a unique identifier in chemical databases, facilitating its retrieval and study by researchers worldwide.

In the context of current trends, the scientific community is particularly interested in the structure-activity relationship (SAR) of this compound. Computational modeling and in vitro assays have provided insights into how modifications to its core structure could enhance efficacy or reduce off-target effects. Such investigations align with the growing demand for personalized medicine and targeted therapies, which dominate contemporary discussions in pharmacology.

Another area of interest is the compound's potential role in neurodegenerative disease research. Preliminary data suggest that its interaction with specific enzyme systems may offer neuroprotective benefits, a topic frequently queried in search engines by both professionals and the general public. This aligns with broader societal concerns about aging populations and the need for effective treatments for conditions like Alzheimer's and Parkinson's diseases.

Quality control and analytical characterization of CAS 1242884-15-6 are also critical aspects of its development. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure batch-to-batch consistency. These methods are well-documented in the literature, reflecting the compound's adherence to stringent regulatory standards.

Looking ahead, the future of 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(3,4-dimethoxyphenyl)acetamide appears promising. Its integration into combinatorial chemistry libraries and high-throughput screening programs could unlock new therapeutic avenues. Moreover, its relevance to green chemistry initiatives—by optimizing synthetic routes to minimize waste—resonates with the global push for sustainable pharmaceutical manufacturing.

In summary, CAS 1242884-15-6 represents a compelling case study in modern drug discovery. Its multifaceted applications, from kinase inhibition to neuroprotection, coupled with its robust synthetic accessibility, position it as a valuable asset in the quest for innovative treatments. As research progresses, this compound is likely to remain a focal point in both academic and industry settings, addressing some of the most pressing health challenges of our time.